N-((3-Chloro-4-((4-fluorobenzyl)oxy)phenyl)methylene)-2,4-difluoroaniline
Description
N-((3-Chloro-4-((4-fluorobenzyl)oxy)phenyl)methylene)-2,4-difluoroaniline is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CF33 and belongs to the family of anilines.
Scientific Research Applications
Synthesis of Gefitinib
This compound is used in the synthesis of Gefitinib , a drug used for the treatment of non-small cell lung carcinoma . An improved three-step process for the synthesis of Gefitinib from readily available starting material is discussed in the protocol . The protocol is based on the synthesis, isolation, characterization of novel intermediates and their application in the alkylation step for the synthesis of Gefitinib .
Tyrosinase Inhibition
The compound has been used to identify inhibitors of Tyrosinase from Agaricus bisporus . Tyrosinase is implicated in melanin production in various organisms. There is a growing body of evidence suggesting that the overproduction of melanin might be related to several skin pigmentation disorders as well as neurodegenerative processes in Parkinson’s disease .
Development of Targeted Therapies
The compound is part of the development of targeted therapies, specifically against cancer cells and signaling pathways . These therapies are more specific and have limited non-specific toxicities .
Modulation of Growth Factor Signaling
The compound is used in the modulation of growth factor signaling through tyrosine kinase inhibitors . These inhibitors are target-oriented drugs and play an important part in the modulation of growth factor signaling .
Pharmaceutical Applications
The compound has pharmaceutical applications, particularly in the development of new agents for pharmaceutical and cosmetic applications . This is due to its role in the inhibition of Tyrosinase .
Cosmetic Applications
In the cosmetic industry, the compound is used in the development of products that inhibit melanin production . This is particularly useful in the treatment of skin pigmentation disorders .
properties
IUPAC Name |
1-[3-chloro-4-[(4-fluorophenyl)methoxy]phenyl]-N-(2,4-difluorophenyl)methanimine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClF3NO/c21-17-9-14(11-25-19-7-6-16(23)10-18(19)24)3-8-20(17)26-12-13-1-4-15(22)5-2-13/h1-11H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSFMSAQEICAYQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COC2=C(C=C(C=C2)C=NC3=C(C=C(C=C3)F)F)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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